Cas no 1935903-24-4 (Quinazoline, 2-bromo-5-methyl-)

• Product Name: Quinazoline, 2-bromo-5-methyl-
• CAS No: 1935903-24-4
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 6124930
• PubChem ID: 92133236
• Update Time: 2025-06-13

Quinazoline, 2-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-bromo-5-methyl-
• 2-bromo-5-methyl-quinazoline
• PS-18787
• 1935903-24-4
• F89395
• 2-Bromo-5-methylquinazoline

• Inchi： 1S/C9H7BrN2/c1-6-3-2-4-8-7(6)5-11-9(10)12-8/h2-5H,1H3
• InChI Key： KTXMTDHQEPLTNA-UHFFFAOYSA-N
• SMILES： N1=C2C(C(C)=CC=C2)=CN=C1Br

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.565±0.06 g/cm3(Predicted)
• Boiling Point: 362.9±35.0 °C(Predicted)
• pka: 0.46±0.30(Predicted)

Additional information on Quinazoline, 2-bromo-5-methyl-

Comprehensive Analysis of Quinazoline, 2-bromo-5-methyl- (CAS No. 1935903-24-4)

Quinazoline, 2-bromo-5-methyl- (CAS No. 1935903-24-4) is a brominated quinazoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a bromo substituent at the 2-position and a methyl group at the 5-position makes this molecule a valuable intermediate for synthesizing more complex structures.

In recent years, the demand for quinazoline derivatives has surged due to their potential therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory effects. Researchers are particularly interested in 2-bromo-5-methylquinazoline as a building block for developing novel kinase inhibitors, which are crucial in targeted cancer therapies. The compound's unique structure allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

The synthesis of Quinazoline, 2-bromo-5-methyl- typically involves bromination of a pre-existing quinazoline scaffold or cyclization of appropriately substituted precursors. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to introduce the bromo group selectively. These methods align with the growing trend toward sustainable and atom-economical chemistry, addressing environmental concerns in chemical manufacturing.

From an analytical perspective, CAS No. 1935903-24-4 can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for its applications in medicinal chemistry. The methyl group's presence is often confirmed by distinctive proton signals in the 1H NMR spectrum, while the bromo substituent influences the compound's reactivity in subsequent transformations.

One of the most searched questions regarding quinazoline derivatives is their role in drug development. 2-Bromo-5-methylquinazoline serves as a key intermediate in synthesizing EGFR (epidermal growth factor receptor) inhibitors, which are widely used in treating non-small cell lung cancer. This connection to precision medicine has driven interest in the compound, as researchers explore its potential in personalized therapies. Additionally, the rise of AI-driven drug discovery has highlighted the importance of such intermediates in virtual screening and molecular docking studies.

The stability and storage conditions of Quinazoline, 2-bromo-5-methyl- are also frequently discussed topics. Proper handling under inert atmospheres and storage at low temperatures are recommended to prevent degradation. These precautions ensure the compound's longevity and usability in multi-step synthetic routes, which is particularly relevant for industrial-scale applications.

In the context of green chemistry, researchers are investigating alternative synthetic routes for 1935903-24-4 that minimize hazardous byproducts. This aligns with global initiatives to reduce the environmental footprint of chemical production. Recent publications have explored biocatalytic methods and flow chemistry techniques to synthesize bromo-substituted quinazolines more sustainably, addressing both regulatory and ecological concerns.

Another trending topic is the computational modeling of 2-bromo-5-methylquinazoline and its derivatives. Quantum mechanical calculations and molecular dynamics simulations help predict the compound's reactivity and binding affinity toward biological targets. Such in silico studies accelerate drug discovery by narrowing down promising candidates before laboratory synthesis, saving time and resources.

The patent landscape surrounding quinazoline-based compounds reveals growing intellectual property activity, particularly in oncology and neurology. CAS No. 1935903-24-4 appears in several patent applications as a precursor to clinically relevant molecules, underscoring its commercial and therapeutic value. This trend reflects the broader pharmaceutical industry's focus on targeted therapies and small-molecule drugs.

In summary, Quinazoline, 2-bromo-5-methyl- (CAS No. 1935903-24-4) represents a versatile and valuable compound in modern chemical research. Its applications span drug discovery, materials science, and agrochemical development, making it a subject of ongoing investigation. As scientific advancements continue to uncover new uses for quinazoline derivatives, this brominated analog will likely remain a focal point in medicinal and synthetic chemistry.